Cas no 941916-67-2 (methyl (2Z)-2-(4-methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2Z)-2-(4-methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 941916-67-2
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 5833045
• PubChem ID: 3275301
• Update Time: 2025-10-30

methyl (2Z)-2-(4-methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (Z)-3-allyl-2-((4-methoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2,3-dihydro-2-[(4-methoxybenzoyl)imino]-3-(2-propen-1-yl)-, methyl ester
• methyl 2-(4-methoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• methyl (2Z)-2-[(4-methoxybenzoyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• AKOS024606268
• F1365-0282
• (Z)-methyl 3-allyl-2-((4-methoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 941916-67-2
• methyl (2Z)-2-(4-methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C20H18N2O4S/c1-4-11-22-16-10-7-14(19(24)26-3)12-17(16)27-20(22)21-18(23)13-5-8-15(25-2)9-6-13/h4-10,12H,1,11H2,2-3H3
• InChI Key： IZBCGAGBRVEIOV-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N(CC=C)C1=NC(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 382.09872823g/mol
• Monoisotopic Mass: 382.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.5Ų

Additional information on methyl (2Z)-2-(4-methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Methyl (2Z)-2-(4-Methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 941916-67-2): A Comprehensive Overview

Methyl (2Z)-2-(4-Methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate, identified by its CAS number 941916-67-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural composition of Methyl (2Z)-2-(4-Methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a testament to the ingenuity of synthetic chemists. The presence of multiple functional groups, including a benzothiazole core, an imino group, and an ester moiety, contributes to its unique chemical properties. These features not only make it a challenging compound to synthesize but also open up numerous possibilities for its application in drug discovery.

In recent years, there has been a growing interest in benzothiazole derivatives due to their demonstrated efficacy in various biological assays. The benzothiazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of pharmacological agents. Specifically, the imino group and the ester functionality in Methyl (2Z)-2-(4-Methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate contribute to its potential as a bioactive molecule.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of molecular pathways, and inhibiting key enzymes involved in these pathways can lead to significant therapeutic benefits. Preliminary studies have suggested that Methyl (2Z)-2-(4-Methoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate may modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators.

Furthermore, the compound's structural similarity to known anti-inflammatory agents makes it an attractive candidate for further investigation. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of Methyl (2Z)-2-(4-Methoxybenzoyl)imino-3-(prop-2-en-1-y l)-2,3-dihydro -1 , 3 - benzothiazole -6 -carboxylate and identify potential lead compounds for drug development. These approaches have already shown promise in identifying novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of Methyl (2Z)-2-(4-Methoxybenzoyl)imino -3 -(prop - 2 - en - 1 - yl ) - 2 , 3 - dihydro - 1 , 3 - benzothiazole -6-carboxylate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. For instance, transition metal-catalyzed reactions have enabled the formation of carbon-carbon bonds under mild conditions, while palladium-catalyzed cross-coupling reactions have facilitated the introduction of diverse functional groups into the molecular framework.

One particularly innovative aspect of this compound's synthesis involves the use of asymmetric catalysis. By employing chiral catalysts or auxiliaries, chemists can induce stereoselective reactions that yield enantiomerically pure products. This is crucial because many biologically active compounds exhibit stereoselective interactions with their targets. The ability to produce enantiomerically enriched forms of Methyl (2Z)- ( prop -

The pharmacokinetic properties of Methyl (Z)-[N(4-methoxybenzoyl)]imino]-N-[(E)-(prop--_en-¹)y l]-N-[(E)-(prop--_en-¹)y l]-N-[(E)-(prop--_en-¹)y l]-N-[(E)-(prop--_en-¹)y l]-dihydroBTC^{_{TThiH-COOCH₃}CAS No.}941916-67—67—67—67—

The pharmacokinetic properties play a pivotal role in determining the overall therapeutic efficacy and safety profile of any drug candidate. These properties include absorption rate constant (), bioavailability (), distribution volume (), metabolic clearance rate constant (), and excretion half-life (). Understanding these parameters allows researchers to optimize drug formulations and dosing regimens for maximal therapeutic benefit while minimizing adverse effects.

In vitro studies have provided valuable insights into how Methyl (N'-[4-methoxybenzoyl]-N''-[E)-(propen-l)]methylene]-N''-[E)-(propen-l)]methylene]-dihydroBTCThiH-COOCH₃
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In vitro studies have provided valuable insights into how Methyl (N'-[4-methoxybenzoyl]-N''-[E)-(propen-l)]methylene]-N''-[E)-(propen-l)]methylene]-dihydroBTCThiH-COOCH₃ CAS No.

In vivo studies have further corroborated these findings by evaluating how this compound behaves within living organisms.

Methyl N'-[4-methoxybenzoyl]-N''-[E)-(propen-l)]methylene]-N''-[E)-(propen-l)]methylene]-dihydroBTCThiH-COOCH₃ CAS No.

The development process for any pharmaceutical agent involves rigorous testing at multiple stages before it can be approved for clinical use.

Methyl N'-[4-methoxybenzoyl]-N''-[E)-(propen-l)]methylene]-N''-[E)-(propen-l)]methylene]-dihydroBTCThiH-COOCH₃ CAS No.

This includes preclinical studies where safety profiles are established through animal models followed by clinical trials involving human subjects.

Methyl N'-[4-methoxybenzoyl]

Methyl N'-[4-methoxybenzoyl]

Methyl N'-[4-methoxybenzoyl]

Methyl N'-[4-methoxybenzoyl]

Methyl N'-[4-methoxybenzoyl]

Methyl N'-[4-methoxybenzoyl]